Cas no 1420845-30-2 (3-chloro-6-[(piperidin-4-yl)methoxy]pyridazine hydrochloride)

• Product Name: 3-chloro-6-[(piperidin-4-yl)methoxy]pyridazine hydrochloride
• CAS No: 1420845-30-2
• MF: C₁₀H₁₅Cl₂N₃O
• MW: 264.151600122452
• MDL: MFCD16652936
• CID: 2169140
• PubChem ID: 71640043
• Update Time: 2025-05-22

3-chloro-6-[(piperidin-4-yl)methoxy]pyridazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(piperidin-4-ylmethoxy)pyridazine hydrochloride
• YQVJCYLCMNKQQH-UHFFFAOYSA-N
• 3-chloro-6-[(piperidin-4-yl)methoxy]pyridazine hydrochloride

• MDL： MFCD16652936
• Inchi： 1S/C10H14ClN3O.ClH/c11-9-1-2-10(14-13-9)15-7-8-3-5-12-6-4-8;/h1-2,8,12H,3-7H2;1H
• InChI Key： YQVJCYLCMNKQQH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)OCC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 188
• Topological Polar Surface Area: 47

Additional information on 3-chloro-6-[(piperidin-4-yl)methoxy]pyridazine hydrochloride

3-Chloro-6-[(Piperidin-4-Yl)Methoxy]Pyridazine Hydrochloride: A Comprehensive Overview

3-Chloro-6-[(piperidin-4-yl)methoxy]pyridazine hydrochloride (CAS No. 1420845-30-2) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridazine ring with a piperidine moiety and a chlorine substituent. The presence of these functional groups imparts the molecule with interesting chemical and biological properties, making it a subject of extensive research.

The pyridazine core of this compound is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. This structure is known for its stability and reactivity, often serving as a scaffold for various chemical modifications. The chlorine substituent at position 3 adds to the molecule's electronic properties, potentially influencing its reactivity and bioavailability. The piperidine ring, attached via a methoxy group at position 6, introduces additional complexity to the molecule. Piperidine is a six-membered saturated ring with one nitrogen atom, commonly found in pharmaceutical compounds due to its ability to enhance drug-like properties such as solubility and membrane permeability.

Recent studies have explored the synthesis of 3-chloro-6-[(piperidin-4-yl)methoxy]pyridazine hydrochloride using various methodologies. One approach involves the nucleophilic substitution of an appropriate pyridazine derivative with a piperidine-containing reagent in the presence of a suitable base. This reaction typically occurs under mild conditions, ensuring the stability of the pyridazine ring while facilitating the formation of the desired product. The hydrochloride salt form of the compound is often preferred for its improved solubility and ease of handling in subsequent applications.

From a pharmacological perspective, 3-chloro-6-[(piperidin-4-yl)methoxy]pyridazine hydrochloride has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate specific biological targets, such as ion channels or enzymes, has been investigated in vitro and in vivo models. For instance, research has demonstrated that this compound exhibits selective inhibitory activity against certain kinases, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

The hydrochloride salt form of this compound plays a crucial role in its pharmacokinetic profile. The salt form enhances the compound's stability and bioavailability, making it more suitable for systemic administration. Additionally, the presence of the hydrochloride counterion can influence the molecule's ionization state, which is critical for its absorption and distribution within the body.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of 3-chloro-6-[(piperidin-4-y l)methoxy]pyridazine hydrochloride. Molecular docking studies have revealed that this compound can bind effectively to target proteins through hydrogen bonding and π-interactions. These findings underscore its potential as a lead compound for drug development.

In terms of safety and toxicity, preliminary studies suggest that 3-chloro-6-( piperidin -4 - yl ) methoxy pyridazine hydrochloride exhibits low acute toxicity in experimental animals. However, further investigations are required to fully characterize its long-term effects and potential for off-target interactions.

In conclusion, 3-chloro -6 - [( piperidin -4 - yl ) methoxy ] pyridazine hydrochloride ( CAS No . 1420845 - 30 - 2 ) represents an intriguing chemical entity with diverse applications in drug discovery and development . Its unique structure , combined with favorable pharmacological properties , positions it as a valuable tool for researchers seeking novel therapeutic agents . As ongoing studies continue to unravel its full potential , this compound is poised to make significant contributions to the field of medicinal chemistry .